Cas no 1221792-29-5 (2-6-(Trifluoromethyl)imidazo1,2-apyridin-2-yl-acetohydrazide)

• Product Name: 2-6-(Trifluoromethyl)imidazo1,2-apyridin-2-yl-acetohydrazide
• CAS No: 1221792-29-5
• MF: C₁₀H₉F₃N₄O
• MW: 258.199871778488
• MDL: MFCD16140326
• CID: 4578911
• Update Time: 2025-06-10

2-6-(Trifluoromethyl)imidazo1,2-apyridin-2-yl-acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(2-Hydrazino-2-oxoethyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine, [6-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]acetic acid hydrazide
• 2-[6-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]-acetohydrazide
• Imidazo[1,2-a]pyridine-2-acetic acid, 6-(trifluoromethyl)-, hydrazide
• 2-6-(Trifluoromethyl)imidazo1,2-apyridin-2-yl-acetohydrazide

• MDL： MFCD16140326
• Inchi： 1S/C10H9F3N4O/c11-10(12,13)6-1-2-8-15-7(3-9(18)16-14)5-17(8)4-6/h1-2,4-5H,3,14H2,(H,16,18)
• InChI Key： BXPIUMAVBGACLH-UHFFFAOYSA-N
• SMILES： C12=NC(CC(NN)=O)=CN1C=C(C(F)(F)F)C=C2

Additional information on 2-6-(Trifluoromethyl)imidazo1,2-apyridin-2-yl-acetohydrazide

Comprehensive Overview of 2-6-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-yl-acetohydrazide (CAS No. 1221792-29-5)

The compound 2-6-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-yl-acetohydrazide (CAS No. 1221792-29-5) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural framework, featuring an imidazo[1,2-a]pyridine core and a trifluoromethyl group, makes it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to modulate biological targets such as kinases and GPCRs. The presence of the acetohydrazide moiety further enhances its utility in medicinal chemistry, enabling the synthesis of derivatives with tailored properties.

In recent years, the demand for trifluoromethylated compounds like CAS No. 1221792-29-5 has surged due to their enhanced metabolic stability and lipophilicity, which are critical for optimizing drug candidates. This aligns with the growing trend in precision medicine and targeted therapies, where researchers seek molecules with improved pharmacokinetic profiles. The compound’s imidazo[1,2-a]pyridine backbone is also a hotspot in heterocyclic chemistry, frequently explored for its anti-inflammatory, antimicrobial, and anticancer properties. Such attributes make it a recurring subject in high-throughput screening (HTS) campaigns and fragment-based drug design (FBDD).

From a synthetic perspective, 2-6-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-yl-acetohydrazide serves as a key building block for constructing more complex architectures. Its hydrazide functionality allows for facile derivatization via condensation reactions, enabling the creation of hydrazones, acylhydrazides, and other pharmacophores. This adaptability is particularly valuable in combinatorial chemistry, where rapid diversification of molecular libraries is essential. Moreover, the trifluoromethyl group’s electron-withdrawing nature influences the compound’s reactivity, making it a strategic component in catalysis and ligand design.

The compound’s relevance extends to agrochemical innovation, where imidazo[1,2-a]pyridine derivatives are investigated for their pesticidal and herbicidal activities. With increasing global focus on sustainable agriculture, researchers are leveraging its structural motifs to develop eco-friendly alternatives to conventional agrochemicals. Additionally, its potential applications in material science, such as organic electronics and fluorescent probes, are being explored, driven by the trifluoromethyl group’s ability to fine-tune electronic properties.

For those sourcing CAS No. 1221792-29-5, quality and purity are paramount. Reputable suppliers typically provide detailed analytical data, including HPLC, NMR, and mass spectrometry results, to ensure compliance with research standards. Storage recommendations often emphasize protection from moisture and light, given the compound’s sensitivity to degradation. As the scientific community continues to uncover new applications for this molecule, its role in advancing drug discovery and materials engineering is expected to expand significantly.

In summary, 2-6-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-yl-acetohydrazide represents a multifaceted tool for modern chemistry. Its integration into cutting-edge research underscores the importance of heterocyclic compounds in addressing contemporary challenges in health and technology. Whether as a pharmacophore or a synthetic intermediate, this compound exemplifies the synergy between structural ingenuity and functional versatility.